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Technical Support Center: MOPS Buffer Integrity
Topic: Sterilization of MOPS Buffer Without Degradation
Executive Summary
Do not autoclave MOPS buffer. Autoclaving MOPS (3-(N-morpholino)propanesulfonic acid)

induces hydrolysis and oxidation of the morpholine ring, resulting in unknown yellow

degradation byproducts.[1][2][3][4][5][6] The gold standard for sterilizing MOPS—especially for

RNA applications—is 0.22 µm filtration using sterile, DEPC-treated (and autoclaved) water as

the solvent.

Part 1: The Core Directive (The "Why" & "How")
1. The Degradation Mechanism
MOPS is a Good's buffer containing a morpholine ring.[2] When subjected to the high heat (

) and pressure of an autoclave, two failure modes occur:

Thermal Oxidation: The morpholine ring oxidizes, producing yellow-colored breakdown

products. While some protocols suggest "straw-colored" MOPS is acceptable, these

impurities absorb UV light and can interfere with spectrophotometric quantification of RNA.
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DEPC Incompatibility: You cannot add Diethyl pyrocarbonate (DEPC) directly to MOPS

buffer. DEPC is an alkylating agent that targets nucleophilic amines. Since MOPS contains a

tertiary amine, DEPC will chemically modify the buffer molecules, altering their buffering

capacity. Furthermore, because you cannot autoclave MOPS to destroy the excess DEPC

(the standard inactivation step), active DEPC remains in the solution, which can then modify

your RNA samples (carboxymethylation).

2. The Solution: The "Safe-Path" Protocol
To achieve RNase-free sterility without degradation, you must decouple the water treatment

from the buffer dissolution.

Figure 1: The Validated RNA-Grade MOPS Workflow

Milli-Q Water Add 0.1% DEPC
(Incubate O/N)

Autoclave Water Only
(Inactivates DEPC)

Removes RNase
& Kills DEPC Dissolve MOPS

(Room Temp)
Sterile Solvent Filter Sterilize

(0.22 µm PES/PVDF)
Sterilizes Buffer Store in Dark

(Foil Wrapped)
Prevents Photo-oxidation

Click to download full resolution via product page

Caption: Logical workflow separating DEPC inactivation (heat) from MOPS sterilization

(filtration) to prevent degradation.

Part 2: Validated Experimental Protocol
Protocol: Preparation of 10X MOPS Buffer (RNase-Free)
Target: 200 mM MOPS, 50 mM Sodium Acetate, 10 mM EDTA, pH 7.0.[5]
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Component Mass/Volume (for 1 L) Critical Note

MOPS (Free Acid) 41.86 g
Do not use if powder is

clumped or yellow.

Sodium Acetate (Anhydrous) 4.10 g
Use RNA-grade, RNase-free

stock.

EDTA (0.5 M, pH 8.0) 20 mL Use DEPC-treated stock.

NaOH / Acetic Acid As required For pH adjustment.[7][8]

DEPC-Treated Water To 1 L
Must be autoclaved before

adding MOPS.

Step-by-Step Methodology:

Prepare the Solvent (Day 1):

Add 1 mL DEPC to 1 L of Milli-Q water (0.1% v/v).

Shake vigorously and incubate overnight at

(or room temp) in a fume hood.

Autoclave the water (

, 20 min) to hydrolyze the DEPC into ethanol and

. Failure to autoclave the water will leave active DEPC that attacks the MOPS.

Dissolve Buffer Components (Day 2):

In a beaker cleaned with RNaseZap™ (or baked at

), add ~800 mL of the cooled, autoclaved DEPC-treated water.

Add MOPS, Sodium Acetate, and EDTA.[5][7][8] Stir to dissolve.

pH Adjustment:
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Adjust pH to 7.0 using NaOH (usually) or Acetic Acid.[8]

Note: MOPS pKa is ~7.2; pH changes with temperature, so measure at room temperature

(

).[9]

Sterilization (The Critical Step):

Do not autoclave.

Pass the solution through a 0.22 µm PES (Polyethersulfone) or PVDF filter unit into a

sterile bottle. PES is preferred for low protein/nucleic acid binding and fast flow.

Storage:

Wrap the bottle in aluminum foil. MOPS is light-sensitive and will yellow (photo-oxidize) if

left exposed to light.

Store at Room Temperature (stable for 6 months) or

.

Part 3: Troubleshooting & FAQs
Figure 2: Decision Matrix for Discolored Buffer
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Caption: Decision tree for evaluating MOPS buffer usability based on sterilization method and

visual inspection.

Q1: I accidentally autoclaved my MOPS buffer. It is slightly yellow.[6]
Can I still use it?
Answer: For critical applications (Northern blotting, RNA sequencing, UV spectrophotometry),

discard it. The yellowing indicates the formation of degradation products.[10] While some

researchers use "straw-colored" MOPS for simple diagnostic agarose gels without failure, the

degradation products can alter the conductivity and UV absorption baseline, introducing

uncontrolled variables into your data [1, 4].

Q2: Can I add DEPC directly to the MOPS solution and then filter it?
Answer:No. DEPC reacts with the amine group in MOPS. If you filter it without autoclaving, the

active DEPC remains and will modify your RNA (carboxymethylation of purines), inhibiting

downstream enzymatic reactions (like reverse transcription) [3, 6]. If you autoclave it to remove

the DEPC, you degrade the MOPS. You must treat the water first.
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Q3: Why does my MOPS turn yellow even when stored in the fridge?
Answer: MOPS is photo-sensitive. If the bottle is clear and exposed to lab lights, it will photo-

oxidize over time. Always wrap MOPS containers in aluminum foil or use amber bottles. If the

yellowing is dark, discard the buffer [1, 5].

Q4: Which filter membrane should I use?
Answer: Use PES (Polyethersulfone) or PVDF. Avoid Nylon membranes if possible, as they can

sometimes bind nucleic acids or leach impurities. Ensure the filter pore size is 0.22 µm (or 0.2

µm) to guarantee sterility [5, 8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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